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Compound of Interest

Compound Name: 15-Hydroxypentadecanoic acid

Cat. No.: B164413

An In-depth Technical Guide to 15-Hydroxypentadecanoic Acid

This technical guide provides a comprehensive overview of 15-hydroxypentadecanoic acid, a
significant w-hydroxy fatty acid. The information is tailored for researchers, scientists, and
professionals in drug development, with a focus on its chemical identity, properties, synthesis,
and biological relevance.

Chemical Identification and Synonyms

15-Hydroxypentadecanoic acid is a long-chain hydroxy fatty acid characterized by a hydroxyl
group on its terminal carbon. Its unique structure makes it a valuable intermediate in various
chemical syntheses.

Chemical Abstracts Service (CAS) Number: 4617-33-8[1][2][3][4]

Synonyms:

w-Hydroxypentadecanoic acid[1]

FA 15:0;0[1]

Pentadecanoic acid, 15-hydroxy-[2][4]

15-Hydroxytenate[3]
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« OMEGA-HYDROXY C15:0[3][5]

e 15-Hydroxypentadecanoate[3][6]

Physicochemical Properties

A summary of the key physicochemical properties of 15-hydroxypentadecanoic acid is
presented in the table below.

Property Value Reference
Molecular Formula C15H3003 [1112114]
Molecular Weight 258.40 g/mol [1112]14]

White to off-white solid or
Appearance ) [11[5]16]
crystalline powder

Melting Point 85-89 °C [5]

Boiling Point 174-220 °C at 4 Torr [5]

- Soluble in chloroform, ethanaol,
Solubility [1]
and methanol.

Purity >98% [17]

Storage Temperature -20°C [11[7]

BZUNJUAMQZRJIP-
InChl Key [1][2]
UHFFFAOYSA-N

Synthesis and Experimental Protocols

15-Hydroxypentadecanoic acid can be synthesized through various chemical and
biochemical routes. It is a key intermediate in the production of valuable macrocyclic lactones
like exaltolide and cyclopentadecanolide (a musk compound).[1][5][7]

Synthesis from Malania oleifera Oil
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A common method involves the ozonolysis of 15-tetracosenoic acid, which is obtained from the
oil of Malania oleifera.[8][9]

Experimental Protocol:

e Ozonolysis: 30.0 g of 15-tetracosenoic acid is dissolved in a solution of 40 ml ethanol and
160 ml n-hexane. The mixture is cooled to 0°C in a thermostatic water bath. Ozone,
generated by a corona discharge generator, is bubbled through the reactor. The reaction is
monitored until a wet starch-potassium iodide test paper turns blue, indicating the completion
of the ozonation.[8]

e Reduction: The resulting ozonide intermediate is treated with a potassium borohydride
solution, with continuous stirring for 3 hours.[8]

 Acidification and Isolation: The pH of the solution is adjusted to 2 by adding 6 mol |~*
hydrochloric acid. The precipitate is then filtered, washed with deionized water until neutral,
and dried under a vacuum at 70°C to yield 15-hydroxypentadecanoic acid.[8]

Synthesis of Methyl 15-Hydroxypentadecanoate

The methyl ester of 15-hydroxypentadecanoic acid is a direct precursor for
macrolactonization.

Experimental Protocol:

Esterification: 15 g of 15-hydroxypentadecanoic acid is dissolved in 300 ml of methanol.[8]

Catalysis: 2 ml of concentrated sulfuric acid is added to the mixture.[8]

Reaction: The solution is heated to 90°C and refluxed for 4 hours in a thermostatic oil bath.

[8]

Extraction and Purification: After the reaction, the mixture is extracted with ether and washed
with deionized water to isolate the methyl 15-hydroxypentadecanoate.[8]

Macrolactonization to Cyclopentadecanolide

The methyl ester can be converted to the valuable musk compound cyclopentadecanolide.
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Experimental Protocol:

o Reaction Setup: Methyl 15-hydroxypentadecanoate (5 mmol), KF-La/y-Al203 catalyst (0.5 g),
and glycerine (15 ml) are mixed and stirred for 30 minutes at 120°C.[8]

e Cyclization: The temperature is slowly raised to 190°C under a pressure of 2 mbar and
maintained for 7 hours.[8]

e Product Isolation: The cyclopentadecanolide product is separated from the reaction mixture
using a reaction-distillation method via an oil-water separator.[8]

Synthesis Workflow

The following diagram illustrates the synthesis pathway from 15-tetracosenoic acid to
cyclopentadecanolide.
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Caption: Synthesis pathway of cyclopentadecanolide.

Biological Significance and Applications

15-Hydroxypentadecanoic acid serves as a crucial building block in the chemical industry.
[10] Its applications include:

o Pharmaceutical Intermediate: It is a precursor in the synthesis of complex active
pharmaceutical ingredients (APIs).[10][11][12]

o Polymer Science: Its bifunctional nature (a carboxyl and a hydroxyl group) makes it a
valuable monomer for the development of specialty polymers.[10][11]

e Fine Chemicals: It is used in the synthesis of fragrances and agrochemicals.[12][13]
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While direct research on the signaling pathways of 15-hydroxypentadecanoic acid is limited,
studies on its parent compound, pentadecanoic acid (C15:0), have shown broad biological
activities. C15:0 exhibits anti-inflammatory, immunomodulatory, and antifibrotic properties.[14]
[15] It has been identified as an essential fatty acid with benefits for metabolic and heart health,
potentially acting through pathways like AMPK activation and mTOR inhibition.[15] These
findings suggest that derivatives like 15-hydroxypentadecanoic acid could be of significant
interest for further investigation in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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